2-[(2-chlorobenzyl)sulfonyl]-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfonyl]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C16H16ClNO3S/c1-18(14-8-3-2-4-9-14)16(19)12-22(20,21)11-13-7-5-6-10-15(13)17/h2-10H,11-12H2,1H3
• InChI Key: VQIKLYMBWUFVMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CS(=O)(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol
• CAS No.: 339110-03-1

Description

2-[(2-chlorobenzyl)sulfonyl]-N-methyl-N-phenylacetamide, also known as Nimesulide, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It has a molecular formula of C16H16ClNO3S and an average mass of 337.821 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a chlorobenzyl group, a sulfonyl group, and a phenylacetamide group. The exact structure can be found in databases like ChemSpider.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C16H16ClNO3S and an average mass of 337.821 Da. More specific properties like melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Photoresponsive Molecularly Imprinted Hydrogels

Research has explored the development of water-soluble functional monomers for the fabrication of photoresponsive molecularly imprinted hydrogel materials. These materials can function in biocompatible aqueous media and are useful for the photoregulated release and uptake of pharmaceuticals, demonstrating potential applications in drug delivery systems (Gong, Wong, & Lam, 2008).

Stereoselective Chemical Reactions

Sulfinyl groups have been utilized in stereoselective chemical reactions, such as the Overman rearrangements and Diels-Alder cycloadditions. These processes allow for the creation of complex organic compounds with high chemo- and diastereoselectivity, which are valuable in the synthesis of pharmaceuticals and other organic materials (Colomer et al., 2012).

Antimicrobial Agents

Novel heterocyclic compounds incorporating sulfamoyl moieties have been synthesized for use as antimicrobial agents. These compounds demonstrate promising in vitro antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial treatments (Darwish et al., 2014).

Anticonvulsant Agents

Heterocyclic compounds containing a sulfonamide thiazole moiety have been developed and evaluated for their anticonvulsant activity. Some of these synthesized compounds showed significant protection against induced convulsion, suggesting their potential as anticonvulsant agents (Farag et al., 2012).

Structural Selectivity in Monoamine Transporters

Research on analogues of 2-[(diphenylmethyl)sulfinyl]acetamide (modafinil) has provided insights into structural elements important for selectivity across monoamine transporters. These studies contribute to the understanding of how different structural modifications can influence binding affinity and selectivity, aiding in the design of therapeutics targeting these transporters (Okunola-Bakare et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures often interact with proteins or enzymes in the body, altering their function .

Mode of Action

Based on its structure, it may undergo electrophilic aromatic substitution reactions .

Biochemical Pathways

Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Compounds with similar structures often affect pathways involving the proteins or enzymes they bind to .